Cas no 1334656-25-5 (3-(2-methoxyethoxy)benzene-1-sulfonamide)

• Product Name: 3-(2-methoxyethoxy)benzene-1-sulfonamide
• CAS No: 1334656-25-5
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• MDL: MFCD20128636
• CID: 4589099
• PubChem ID: 95564012
• Update Time: 2025-08-04

3-(2-methoxyethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-ethoxy)-benzenesulfonamide
• 3-(2-methoxyethoxy)benzene-1-sulfonamide
• Benzenesulfonamide, 3-(2-methoxyethoxy)-

• MDL： MFCD20128636
• Inchi： 1S/C9H13NO4S/c1-13-5-6-14-8-3-2-4-9(7-8)15(10,11)12/h2-4,7H,5-6H2,1H3,(H2,10,11,12)
• InChI Key： ZNUGZQDNIIEMEW-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=CC(OCCOC)=C1

Computed Properties

• Exact Mass: 231.057
• Monoisotopic Mass: 231.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87A^2

Additional information on 3-(2-methoxyethoxy)benzene-1-sulfonamide

Introduction to 3-(2-methoxyethoxy)benzene-1-sulfonamide (CAS No. 1334656-25-5)

3-(2-methoxyethoxy)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1334656-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of 3-(2-methoxyethoxy)benzene-1-sulfonamide, particularly the presence of a methoxyethoxy side chain and a sulfonamide functional group, contribute to its unique chemical properties and potential applications.

The molecular structure of 3-(2-methoxyethoxy)benzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group at the para position and an ethoxy chain that is further modified by a methoxy group. This arrangement imparts both hydrophilic and lipophilic characteristics to the molecule, making it a promising candidate for various pharmacological applications. The sulfonamide moiety is particularly noteworthy, as it is a key pharmacophore in many drugs that interact with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in sulfonamide derivatives due to their versatility in drug design. 3-(2-methoxyethoxy)benzene-1-sulfonamide has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and infectious diseases. The methoxyethoxy side chain enhances solubility and bioavailability, which are critical factors in drug development. Furthermore, the sulfonamide group can act as a hydrogen bond acceptor, facilitating interactions with biological targets.

One of the most compelling aspects of 3-(2-methoxyethoxy)benzene-1-sulfonamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its use in developing novel sulfonamides with enhanced efficacy and reduced side effects. The compound’s ability to serve as a building block for drug molecules makes it invaluable in medicinal chemistry research.

The synthesis of 3-(2-methoxyethoxy)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the benzene derivative followed by sulfonation and subsequent etherification. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods align with the industry’s push toward greener and more efficient synthetic routes.

Recent studies have highlighted the pharmacological significance of 3-(2-methoxyethoxy)benzene-1-sulfonamide. For instance, research has demonstrated its potential in inhibiting certain enzymes involved in cancer progression. The compound’s ability to interact with specific protein targets suggests that it could be developed into a therapeutic agent for oncological applications. Additionally, its anti-inflammatory properties have been explored, indicating its potential use in treating chronic inflammatory diseases.

The chemical properties of 3-(2-methoxyethoxy)benzene-1-sulfonamide also make it suitable for use as a ligand in coordination chemistry. The sulfonamide group can coordinate with metal ions, forming complexes that exhibit unique catalytic activities. These complexes have been investigated for their potential in industrial catalysis and material science applications.

In conclusion, 3-(2-methoxyethoxy)benzene-1-sulfonamide (CAS No. 1334656-25-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its biological activities, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.